3-Amino-6-chloro-pyridin-2-yl-p-tolyl-amine

• Molecular Formula: C12H12ClN3
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 6-chloro-2-N-(4-methylphenyl)pyridine-2,3-diamine
• InChI: InChI=1S/C12H12ClN3/c1-8-2-4-9(5-3-8)15-12-10(14)6-7-11(13)16-12/h2-7H,14H2,1H3,(H,15,16)
• InChI Key: MWJXKHTZDVWRNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C(C=CC(=N2)Cl)N

Description

3-Amino-6-chloro-pyridin-2-yl-p-tolyl-amine is a useful research compound. Its molecular formula is C12H12ClN3 and its molecular weight is 233.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-3-nitro-pyridin-2-yl-p-tolyl-amine (527 mg, 2 mmol) and tin(II) chloride dihydrate (2.72 g, 12 mmol) in 4 mL conc. HCl was heated at 90° C. for 2 h. After cooling down the yellow suspension was diluted with ethyl acetate and treated with aq. K2CO3 at 0° C. under vigorous stirring to pH 10. The emulsion was extracted with 5×30 mL EtOAc. The combined organic phase was dried over Na2SO4. Evaporation gave 479 mg (yield: quantitative) of the title compound, which was pure by LC-MS and used for further reaction without any purification. Calculated mass=233. Observed mass=234.